Baclofen-d4
Baclofen-d4
(±)-Baclofen-d4 is intended for use as an internal standard for the quantification of (±)-baclofen by GC- or LC-MS. (±)-Baclofen is a GABAB receptor agonist (IC50 = 180 nM). It induces norepinephrine release from isolated rat atria (IC50 = 4.5 μM). (±)-Baclofen (10 mg/kg) increases muscle rigidity in spastic mice. It inhibits the norepinephrine-induced group II flexor reflex in anesthetized rats. (±)-Baclofen also reduces cocaine-induced hyperlocomotion in rats and binge-like ethanol intake in mice. Formulations containing baclofen have been used to treat muscle spasms caused by multiple sclerosis and spinal cord injury.
Brand Name:
Vulcanchem
CAS No.:
1189938-30-4
VCID:
VC0021575
InChI:
InChI=1S/C10H12ClNO2/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)/i1D,2D,3D,4D
SMILES:
C1=CC(=CC=C1C(CC(=O)O)CN)Cl
Molecular Formula:
C10H12ClNO2
Molecular Weight:
217.685
Baclofen-d4
CAS No.: 1189938-30-4
Cat. No.: VC0021575
Molecular Formula: C10H12ClNO2
Molecular Weight: 217.685
* For research use only. Not for human or veterinary use.
Specification
| Description | (±)-Baclofen-d4 is intended for use as an internal standard for the quantification of (±)-baclofen by GC- or LC-MS. (±)-Baclofen is a GABAB receptor agonist (IC50 = 180 nM). It induces norepinephrine release from isolated rat atria (IC50 = 4.5 μM). (±)-Baclofen (10 mg/kg) increases muscle rigidity in spastic mice. It inhibits the norepinephrine-induced group II flexor reflex in anesthetized rats. (±)-Baclofen also reduces cocaine-induced hyperlocomotion in rats and binge-like ethanol intake in mice. Formulations containing baclofen have been used to treat muscle spasms caused by multiple sclerosis and spinal cord injury. |
|---|---|
| CAS No. | 1189938-30-4 |
| Molecular Formula | C10H12ClNO2 |
| Molecular Weight | 217.685 |
| IUPAC Name | 4-amino-3-(4-chloro-2,3,5,6-tetradeuteriophenyl)butanoic acid |
| Standard InChI | InChI=1S/C10H12ClNO2/c11-9-3-1-7(2-4-9)8(6-12)5-10(13)14/h1-4,8H,5-6,12H2,(H,13,14)/i1D,2D,3D,4D |
| Standard InChI Key | KPYSYYIEGFHWSV-RHQRLBAQSA-N |
| SMILES | C1=CC(=CC=C1C(CC(=O)O)CN)Cl |
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